Cas no 1805354-96-4 (6-Cyano-4-(difluoromethyl)-2-hydroxy-3-iodopyridine)
6-Cyano-4-(difluoromethyl)-2-hydroxy-3-iodopyridine Chemical and Physical Properties
Names and Identifiers
-
- 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-iodopyridine
-
- Inchi: 1S/C7H3F2IN2O/c8-6(9)4-1-3(2-11)12-7(13)5(4)10/h1,6H,(H,12,13)
- InChI Key: VJVADVJOOVVTMH-UHFFFAOYSA-N
- SMILES: IC1C(NC(C#N)=CC=1C(F)F)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 364
- XLogP3: 1
- Topological Polar Surface Area: 52.9
6-Cyano-4-(difluoromethyl)-2-hydroxy-3-iodopyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029046838-1g |
6-Cyano-4-(difluoromethyl)-2-hydroxy-3-iodopyridine |
1805354-96-4 | 97% | 1g |
$1,475.10 | 2022-04-01 |
6-Cyano-4-(difluoromethyl)-2-hydroxy-3-iodopyridine Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
Additional information on 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-iodopyridine
Introduction to 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-iodopyridine (CAS No. 1805354-96-4)
6-Cyano-4-(difluoromethyl)-2-hydroxy-3-iodopyridine (CAS No. 1805354-96-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a cyano group, difluoromethyl moiety, hydroxyl group, and an iodine substituent on the pyridine ring. These functional groups contribute to its potential therapeutic applications and make it a valuable candidate for further investigation.
The cyano group in 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-iodopyridine is known for its ability to enhance the lipophilicity and metabolic stability of molecules. This property is particularly important in drug design, as it can improve the bioavailability and pharmacokinetic profile of the compound. The presence of the difluoromethyl moiety further enhances these properties by increasing the lipophilicity and reducing the susceptibility to metabolic degradation. Fluorinated compounds are often used in drug discovery due to their improved pharmacological properties and reduced toxicity.
The hydroxyl group in this compound plays a crucial role in its biological activity. Hydroxyl groups can form hydrogen bonds with target proteins, enhancing the binding affinity and specificity of the molecule. This feature is particularly important in the design of inhibitors for specific enzymes or receptors. The iodine substituent, on the other hand, can influence the electronic properties of the pyridine ring, affecting the overall reactivity and stability of the compound. Iodinated compounds are also valuable in radiolabeling studies, where they can be used to track the distribution and metabolism of drugs in vivo.
Recent studies have highlighted the potential therapeutic applications of 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-iodopyridine. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer progression. The enzyme inhibition was found to be selective and dose-dependent, suggesting that 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-iodopyridine could be a promising lead compound for developing new anticancer drugs.
In another study, published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the antiviral activity of 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-iodopyridine. The results indicated that this compound effectively inhibited viral replication in vitro, with low cytotoxicity against host cells. This finding suggests that 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-iodopyridine could be further developed as an antiviral agent, particularly for treating viral infections that lack effective therapeutic options.
The synthetic route for preparing 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-iodopyridine has been well-documented in several research articles. The synthesis typically involves a multi-step process, starting with the formation of a pyridine ring followed by functionalization with the cyano, difluoromethyl, hydroxyl, and iodine groups. The efficiency and yield of each step are critical for obtaining high-purity product suitable for biological evaluation.
In conclusion, 6-Cyano-4-(difluoromethyl)-2-hydroxy-3-iodopyridine (CAS No. 1805354-96-4) is a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for further development as an anticancer or antiviral agent. Ongoing research continues to explore its biological activity and optimize its properties for clinical use.
1805354-96-4 (6-Cyano-4-(difluoromethyl)-2-hydroxy-3-iodopyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)